Cas no 80938-28-9 ((3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside)

(3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside structure
80938-28-9 structure
Product name:(3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
CAS No:80938-28-9
MF:C39H62O14
MW:754.90118
CID:1802357
PubChem ID:157708

(3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • (3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
    • 12-Oxospirostan-3-yl 6-O-hexopyranosylhexopyranoside
    • 80938-28-9
    • Spirostan-12-one, 3-((6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranosyl)oxy)-, (3beta,5alpha,25R)-
    • DTXSID301001654
    • Inchi: InChI=1S/C39H62O14/c1-17-7-10-39(49-15-17)18(2)28-24(53-39)12-23-21-6-5-19-11-20(8-9-37(19,3)22(21)13-27(41)38(23,28)4)50-36-34(47)32(45)30(43)26(52-36)16-48-35-33(46)31(44)29(42)25(14-40)51-35/h17-26,28-36,40,42-47H,5-16H2,1-4H3
    • InChI Key: YLQVZRWEQWTANG-UHFFFAOYSA-N
    • SMILES: CC1C2C(CC3C4CCC5CC(CCC5(C)C4CC(=O)C23C)OC2OC(COC3OC(CO)C(O)C(O)C3O)C(O)C(O)C2O)OC11CCC(C)CO1

Computed Properties

  • Exact Mass: 754.41395665g/mol
  • Monoisotopic Mass: 754.41395665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 6
  • Complexity: 1350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 21
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 214Ų
  • XLogP3: 1.1

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd